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Compound of Interest

Compound Name: 3-Aminocyclohexanol

Cat. No.: B121133 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3-
Aminocyclohexanol, designed for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance. Chemical waste disposal is regulated, and it is imperative to consult

your institution's Environmental Health and Safety (EHS) department and local regulations to

ensure complete and accurate classification and disposal.[1][2]

Hazard Assessment and Safety Data
Before handling 3-Aminocyclohexanol, it is crucial to be aware of its potential hazards. While

some classifications may vary, it is often identified as a corrosive and irritant substance.[3] All

chemical waste should be treated as hazardous unless confirmed otherwise by a qualified

professional.[4]

Key Safety and Hazard Information
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Property Data Reference

Physical State Solid [5]

Appearance Off-white to Pale Pink [5]

Molecular Formula C₆H₁₃NO [3]

Molecular Weight 115.17 g/mol [3]

Melting Point 64-69°C [5]

Boiling Point 201.1°C at 760 mmHg [5]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH318: Causes serious

eye damageH335: May cause

respiratory irritation

[3]

Primary Hazards Corrosive, Irritant [3]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 3-
Aminocyclohexanol for disposal to minimize exposure.[1][5]

Eye Protection: Chemical safety goggles or a face shield.[5]

Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber).[5]

Body Protection: A laboratory coat and closed-toe shoes.[1]

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[6]

Step-by-Step Disposal Protocol
The required method for disposing of 3-Aminocyclohexanol is through your institution's

hazardous waste program.[4][7] Never dispose of this chemical in the regular trash or down the

drain.[7][8]
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Waste Segregation and Container Selection
Proper segregation is a critical first step for safe disposal.[9]

Waste Stream: Use a dedicated container for 3-Aminocyclohexanol waste. Do not mix it

with other waste streams unless explicitly permitted by your EHS department.[1]

Container Type: The container must be in good condition, leak-proof, chemically compatible

with the waste, and have a secure screw-top cap.[1][9] Plastic bottles are often preferred

over glass when compatibility is not an issue.[7]

Container Labeling
Properly label the hazardous waste container as soon as you begin to accumulate waste.[4]

Labeling Requirements: Affix a hazardous waste tag or label provided by your EHS

department.[7] The label must include:

The words "Hazardous Waste".[7][9]

The full chemical name: "3-Aminocyclohexanol". Do not use abbreviations.[7]

A list of all components and their approximate quantities if it is a mixture.[7]

Associated hazard pictograms (e.g., Corrosive, Irritant).[7]

The date when waste was first added.[7]

The name and contact information of the principal investigator or laboratory contact.[7]

Waste Transfer and Storage
Follow these steps for transferring the waste into the designated container.

Work Area: Conduct the procedure in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation exposure.[1][5]

Solid Waste Transfer: Carefully transfer solid 3-Aminocyclohexanol waste into the labeled

container using a clean spatula. Avoid generating dust.[1][6]
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Liquid Waste Transfer: For solutions containing 3-Aminocyclohexanol, use a funnel to

carefully pour the liquid waste into the labeled container to prevent spills.[1]

Container Sealing and Storage: Securely close the container cap after each addition.[9]

Store the sealed container in a designated satellite accumulation area (SAA) with secondary

containment to prevent release in case of a leak.[1] Ensure incompatible chemicals are

segregated.[9]

Arranging for Disposal
Once the container is full or you no longer need to add to it, arrange for its collection.

Contact EHS: Follow your institution's procedures to request a pickup of the hazardous

waste container by the EHS department or a licensed hazardous waste disposal contractor.

[4][7]

Emergency Procedures: Spill and Exposure
In the event of a spill or personal exposure, immediate action is required.

Spill Response:

Evacuate and Alert: Immediately alert others in the area and evacuate if necessary. Inform

your laboratory supervisor and EHS department.[1]

Containment: For small spills, prevent the spread of the material.[10]

Cleanup: Collect adhered or collected material promptly using spark-proof tools and

explosion-proof equipment if necessary.[5] Sweep up the material and place it into a

suitable, closed container for disposal.[6] Avoid actions that create dust.[6]

Personal Exposure:

Skin Contact: Immediately take off contaminated clothing. Wash the affected area with

soap and plenty of water.[5]

Eye Contact: Rinse the eyes with pure water for at least 15 minutes.[5]
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Inhalation: Move the victim into fresh air. If breathing is difficult, give oxygen.[5]

Seek Medical Attention: In all cases of exposure, consult a doctor or call a poison control

center immediately.[5][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3-
Aminocyclohexanol.
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Disposal of
3-Aminocyclohexanol Waste

1. Hazard Assessment
(Review SDS)

2. Select & Wear
Appropriate PPE

3. Segregate Waste Stream
(Use Dedicated Container)

4. Label Container
'Hazardous Waste'

5. Transfer Waste
(In Fume Hood)

6. Secure & Store Container
(In Satellite Accumulation Area)

7. Arrange for EHS Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 3-Aminocyclohexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b121133?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safe_Disposal_of_4_Aminocyclohexanol_A_Procedural_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AAB22365&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminocyclohexanol
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.chemicalbook.com/msds/3-aminocyclohexanol.htm
https://www.capotchem.cn/doc/viewmsds_40525-77-7.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Aminocyclobutanol_Hydrochloride_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b121133#3-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b121133#3-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b121133#3-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/product/b121133#3-aminocyclohexanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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